![molecular formula C7H6N2 B3350365 3H-Pyrrolo[2,3-B]pyridine CAS No. 271-66-9](/img/structure/B3350365.png)
3H-Pyrrolo[2,3-B]pyridine
Overview
Description
3H-Pyrrolo[2,3-B]pyridine is a chemical compound with the molecular formula C7H6N2 . It has an average mass of 118.136 Da and a monoisotopic mass of 118.053101 Da . It is of increasing interest in drug design and medicinal chemistry .
Synthesis Analysis
The synthesis of this compound derivatives has been reported in various studies . For instance, one study described the chemical modification of compound 6, where the introduction of a carbamoyl group to the C5-position and substitution of a cyclohexylamino group at the C4-position of the 1H-pyrrolo[2,3-B]pyridine ring led to a large increase in JAK3 inhibitory activity .Molecular Structure Analysis
The molecular structure of this compound consists of a five-membered heteroaromatic ring fused with a pyridine ring . This structure is similar to many drugs, especially antiviral and anticancer ones, with DNA bases such as adenine and guanine .Chemical Reactions Analysis
The chemical reactions involving this compound are diverse and depend on the specific derivatives and conditions. For example, one study reported the use of the intramolecular Diels–Alder reaction of a 5-amino-4-methyloxazole derivative containing a propargyl fragment to construct the condensed pyrrolo[2,3-B]pyridine fragment .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound depend on its specific derivatives. For instance, one derivative was reported to have a melting point of 212–214 ℃ . The compound contributes positively to the solubility, polarity, lipophilicity, and hydrogen bonding capacity properties of the compounds they are incorporated into .Mechanism of Action
3H-Pyrrolo[2,3-B]pyridine derivatives have been found to target various biological pathways. For instance, one derivative was found to target Janus Kinase 3 (JAK3) for use in treating immune diseases such as organ transplantation . Another derivative was found to be a potent fibroblast growth factor receptor inhibitor .
Safety and Hazards
Future Directions
The future directions of research on 3H-Pyrrolo[2,3-B]pyridine are promising. Its derivatives are being developed as potential drugs targeting various biological pathways . For instance, ceralasertib, a pyrrolo[2,3-B]pyridine-bearing compound, is under phase II trials as an ATR kinase inhibitor for antineoplastic therapy .
Properties
IUPAC Name |
3H-pyrrolo[2,3-b]pyridine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2/c1-2-6-3-5-9-7(6)8-4-1/h1-2,4-5H,3H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQVPEPQLLRCIIJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=NC2=C1C=CC=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60596010 | |
Record name | 3H-Pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60596010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
118.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
271-66-9 | |
Record name | 3H-Pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60596010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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